![molecular formula C19H23ClN2OS B2545995 1-[(4-Chlorophenyl)sulfanyl]-3-(4-phenylpiperazino)-2-propanol CAS No. 338421-66-2](/img/structure/B2545995.png)
1-[(4-Chlorophenyl)sulfanyl]-3-(4-phenylpiperazino)-2-propanol
Description
1-[(4-Chlorophenyl)sulfanyl]-3-(4-phenylpiperazino)-2-propanol is a useful research compound. Its molecular formula is C19H23ClN2OS and its molecular weight is 362.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibody Development and Environmental Analysis
Research on antibody development for detecting environmental contaminants highlights the importance of specific chemical structures in creating sensitive assays for environmental monitoring and risk control. Such methodologies could be applicable for detecting or studying the environmental fate of "1-[(4-Chlorophenyl)sulfanyl]-3-(4-phenylpiperazino)-2-propanol" and similar compounds, emphasizing the relevance of chemical specificity in environmental toxicology and risk assessment (Fránek & Hruška, 2018).
Impact of Chlorophenols on Aquatic Environments
Chlorophenols, related to the chlorophenyl component of the compound , have been evaluated for their environmental impact, particularly in aquatic ecosystems. Studies suggest moderate toxic effects on mammalian and aquatic life, with certain chlorophenols exhibiting considerable toxicity upon long-term exposure. This research area underscores the significance of assessing the ecological and health risks associated with the release of chlorophenyl-containing compounds into the environment (Krijgsheld & Gen, 1986).
Pharmacological Applications of Phenylpiperazine Derivatives
Phenylpiperazine derivatives, akin to the phenylpiperazino moiety of the compound, have been extensively explored for their therapeutic potential, particularly in treating central nervous system (CNS) disorders. This suggests potential research avenues for "this compound" in pharmaceutical sciences, especially in designing new therapeutics for CNS conditions (Maia, Tesch, & Fraga, 2012).
Antioxidant Capacity and Chemical Analysis
Research on the antioxidant capacity of various compounds and the development of assays for their determination could be relevant to studying the biochemical and pharmacological properties of "this compound." Such studies are crucial for understanding the potential health benefits and mechanisms of action of compounds with antioxidant properties (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020).
Properties
IUPAC Name |
1-(4-chlorophenyl)sulfanyl-3-(4-phenylpiperazin-1-yl)propan-2-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23ClN2OS/c20-16-6-8-19(9-7-16)24-15-18(23)14-21-10-12-22(13-11-21)17-4-2-1-3-5-17/h1-9,18,23H,10-15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XIJKFIJDIBBJJH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(CSC2=CC=C(C=C2)Cl)O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23ClN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((3-(4-bromophenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(3-chloro-4-methoxyphenyl)acetamide](/img/structure/B2545920.png)
![N-(2-fluorophenyl)-2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide](/img/structure/B2545922.png)
![2-((2-(4-chlorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-fluorobenzyl)acetamide](/img/structure/B2545927.png)
![3-{[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]methyl}benzonitrile](/img/structure/B2545935.png)
